Cas no 946235-45-6 (9-cyclopropyl-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 9-cyclopropyl-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 946235-45-6
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• CID: 6438350
• Update Time: 2025-07-14

9-cyclopropyl-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-cyclopropyl-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• 9-cyclopropyl-3-(4-methoxyphenyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 4H,8H-Pyrano[2,3-f][1,3]benzoxazin-4-one, 9-cyclopropyl-9,10-dihydro-3-(4-methoxyphenyl)-

• Inchi： 1S/C21H19NO4/c1-24-15-6-2-13(3-7-15)18-11-25-21-16(20(18)23)8-9-19-17(21)10-22(12-26-19)14-4-5-14/h2-3,6-9,11,14H,4-5,10,12H2,1H3
• InChI Key： DBUOKMBCTYGNOY-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=C(OC)C=C4)=COC3=C2CN(C2CC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 9-cyclopropyl-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Introduction to 9-cyclopropyl-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one (CAS No. 946235-45-6)

9-cyclopropyl-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This heterocyclic molecule belongs to the chromeno[8,7-e]1,3oxazinone class, which is characterized by a fused ring system consisting of a chromene and an oxazinone moiety. The presence of a cyclopropyl substituent at the 9-position and a 4-methoxyphenyl group at the 3-position further enhances its structural diversity and may contribute to its pharmacological properties.

The compound with the CAS number 946235-45-6 has been extensively studied for its pharmacokinetic and pharmacodynamic profiles. Its molecular structure suggests potential interactions with various biological targets, making it a promising candidate for further development in drug discovery. The chromeno[8,7-e]1,3oxazinone scaffold is known for its stability and bioavailability, which are critical factors in the design of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 9-cyclopropyl-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one to various enzymes and receptors. Molecular docking studies have indicated that this compound may exhibit inhibitory activity against several key enzymes involved in metabolic pathways and inflammation. These findings align with the growing interest in multitargeted drugs that can modulate multiple pathways simultaneously.

The cyclopropyl group in the molecule is particularly noteworthy due to its ability to enhance metabolic stability while maintaining favorable pharmacokinetic properties. This feature is increasingly valued in modern drug design, as it helps to prolong the half-life of a drug and reduce the frequency of administration. Additionally, the 4-methoxyphenyl substituent may contribute to the compound's solubility and membrane permeability, further improving its bioavailability.

In vitro studies have demonstrated that 9-cyclopropyl-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one exhibits moderate activity against certain cancer cell lines. The chromeno[8,7-e]1,3oxazinone core has been shown to interfere with critical cellular processes such as DNA replication and angiogenesis. The cyclopropyl and 4-methoxyphenyl groups may synergistically enhance these effects by modulating intracellular signaling pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal catalysis have been employed to streamline the process and improve efficiency. These methods are essential for producing sufficient quantities of the compound for preclinical testing and future clinical trials.

One of the most exciting aspects of 9-cyclopropyl-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one is its potential application in treating inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. Preclinical data suggest that this compound may inhibit key pro-inflammatory cytokines by interacting with specific receptors on immune cells. This mechanism of action makes it a promising candidate for developing novel anti-inflammatory therapies.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The chromeno[8,7-e]1,3oxazinone motif is derived from natural products that have been used for centuries in traditional medicine. By leveraging these natural structures and modifying them through rational drug design, 9-cyclopropyl-3-(4-methoxyphenyl)-4H,8H,9H,,10H-chromeno8,,7-e1,,3oxazin-,4-one represents an excellent example of how synthetic chemistry can be used to develop new therapeutic agents.

The development of novel drug candidates is often hindered by issues related to drug resistance and off-target effects. However, 9-cyclopropyl-,,3-(,,4-methoxyphenyl)-,,4H,,8H,,9H,,10H-chromeno[,,8,,7-e]/*,1,*,-*oxazin-*,-*4-one offers a unique approach by combining multiple pharmacophores into a single molecule. This strategy can reduce the likelihood of resistance development while minimizing side effects associated with single-target drugs.

Future research on CAS No. 946235-45-6 will focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying various substituents within the molecule, researchers aim to enhance its potency、selectivity、and bioavailability. These efforts will be complemented by advanced computational modeling techniques that can predict how small changes in the structure will affect biological activity.

The integration of machine learning algorithms into drug discovery has revolutionized the way new compounds are designed and evaluated.* These tools can analyze vast datasets* identify promising candidates* and predict their biological behavior with remarkable accuracy.* When applied to *9-cyclopropyl-*(*4-methoxyphenyl*)*-H,->*^{*CAS No.* 946235-45-6}, machine learning can accelerate the identification of optimal analogues* saving significant time* resources*and reducing experimental costs.* This approach aligns with broader trends toward precision medicine* where drugs are tailored to individual patients based on their genetic profile* disease progression*and response to treatment.*